3-(4-Chlorophenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13ClN4OS
• Molecular Weight: 356.8 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-6-[(3-methylphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13ClN4OS/c1-11-3-2-4-14(9-11)23-10-15-21-22-16(19-20-17(22)24-15)12-5-7-13(18)8-6-12/h2-9H,10H2,1H3
• InChI Key: UZADKRFGWXXXSN-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)Cl

Description

3-(4-Chlorophenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has unique properties that make it a promising candidate for use in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 3-(4-Chlorophenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that this compound acts by inhibiting certain enzymes or proteins in the body, which can lead to a range of biochemical and physiological effects.
Biochemical and physiological effects:
Studies have shown that 3-(4-Chlorophenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has a range of biochemical and physiological effects. These include anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, this compound has been shown to have potential applications in the treatment of cancer and neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-Chlorophenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high potency and specificity. This compound can be used in very small quantities, which makes it a cost-effective option for research. However, one of the limitations of using this compound is its potential toxicity, which makes it important to handle with care in the lab.

Future Directions

There are several future directions for research on 3-(4-Chlorophenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is in the development of new drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields, including cancer and neurological disorders. Finally, there is a need for more research on the safety and toxicity of this compound, particularly in the context of lab experiments and potential drug development.

Synthesis Methods

The synthesis of 3-(4-Chlorophenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-chlorobenzaldehyde, 3-methylphenol, and thiourea in the presence of a catalyst. The reaction proceeds through several steps, including the formation of an intermediate product, which is then treated with methyl iodide to yield the final product.

Scientific Research Applications

3-(4-Chlorophenyl)-6-[(3-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various scientific fields. One of the most promising areas of research is in the field of drug discovery, where this compound has shown significant potential as a lead compound for the development of new drugs.